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Compound of Interest

Compound Name: Galanganone C

Cat. No.: B12305996 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Topic: The utilization of Galangin as a reference standard for the identification and

quantification of flavonoids in plant extracts, particularly from the Alpinia genus, and for the

standardization of extracts used in biological activity studies.

Introduction
Galangin is a prominent flavonol, a class of flavonoids, naturally occurring in high

concentrations in plants such as Alpinia galanga (greater galangal) and Alpinia officinarum

(lesser galangal), as well as in propolis.[1] As a bioactive compound, galangin exhibits a wide

range of pharmacological activities, including anti-inflammatory, antioxidant, anticancer, and

antimicrobial effects.[2][3][4] These properties make it a compound of significant interest in

phytochemical research and drug development.

The use of a well-characterized reference standard is crucial for the accurate qualitative and

quantitative analysis of phytochemicals in complex plant extracts. Galangin serves as an

excellent analytical marker for the standardization of galangal extracts and related herbal

products, ensuring consistency in quality and biological activity. These application notes

provide detailed protocols for the use of galangin as a reference standard in High-Performance

Liquid Chromatography (HPLC) analysis and summarize its biological activities with relevant

quantitative data.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b12305996?utm_src=pdf-interest
https://www.cabidigitallibrary.org/doi/abs/10.5555/20219974610
https://pubmed.ncbi.nlm.nih.gov/39353308/
https://pubmed.ncbi.nlm.nih.gov/25270721/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8899339/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12305996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Properties of Galangin
Property Value

IUPAC Name 3,5,7-trihydroxy-2-phenylchromen-4-one

Molecular Formula C₁₅H₁₀O₅

Molecular Weight 270.24 g/mol

CAS Number 548-83-4

Appearance Faint yellow to dark yellow powder or crystals

Melting Point 214-215 °C

Solubility
Soluble in methanol, ethanol, and other organic

solvents.

Applications
Quantitative analysis of galangin in plant extracts and herbal formulations by HPLC.

Quality control and standardization of raw herbal materials and finished products containing

Alpinia species.

Reference standard in bioactivity-guided fractionation to isolate and identify active flavonoid

compounds.

Investigational tool in pharmacological studies to elucidate the mechanisms of action of

galangal extracts.

Experimental Protocols
Protocol for Quantitative Analysis of Galangin by HPLC
This protocol outlines a reversed-phase HPLC method for the quantification of galangin in a

methanolic extract of Alpinia galanga rhizome.

4.1.1. Materials and Reagents

Galangin analytical standard (≥97.0% purity)
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Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Water (HPLC grade)

Acetic acid (glacial)

Alpinia galanga rhizome powder

Syringe filters (0.45 µm)

4.1.2. Instrumentation

High-Performance Liquid Chromatography (HPLC) system with a UV-Vis or Diode Array

Detector (DAD)

C18 analytical column (e.g., 250 x 4.6 mm, 5 µm particle size)

Analytical balance

Sonicator

Volumetric flasks

4.1.3. Preparation of Standard Solutions

Stock Standard Solution (1 mg/mL): Accurately weigh 10 mg of galangin reference standard

and dissolve it in 10 mL of methanol in a volumetric flask.

Working Standard Solutions: Prepare a series of working standard solutions by serially

diluting the stock solution with methanol to obtain concentrations ranging from 5 to 70 µg/mL.

These will be used to construct a calibration curve.

4.1.4. Preparation of Sample Solution

Accurately weigh 1 g of dried Alpinia galanga rhizome powder.

Add 20 mL of methanol and sonicate for 30 minutes.
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Centrifuge the mixture and collect the supernatant.

Filter the supernatant through a 0.45 µm syringe filter prior to HPLC injection.

4.1.5. Chromatographic Conditions

Parameter Condition

Column C18 (250 x 4.6 mm, 5 µm)

Mobile Phase Acetonitrile and 1.0% aqueous acetic acid

Gradient Isocratic or a suitable gradient program

Flow Rate 1.0 mL/min

Detection Wavelength 280 nm and 335 nm

Injection Volume 20 µL

Column Temperature 30 °C

4.1.6. Quantification

Inject the working standard solutions to construct a calibration curve of peak area versus

concentration.

Inject the sample solution and record the peak area corresponding to the retention time of

galangin.

Calculate the concentration of galangin in the sample using the linear regression equation

from the calibration curve.

Workflow for HPLC Analysis
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Caption: Workflow for the quantitative analysis of Galangin by HPLC.

Quantitative Data Summary
Cytotoxic Activity of Galangin
The following table summarizes the half-maximal inhibitory concentration (IC₅₀) values of

galangin against various cancer cell lines, demonstrating its cytotoxic potential.
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Cell Line Cancer Type IC₅₀ (µM) Exposure Time

V79
Chinese Hamster

Lung
275.48 Not Specified

KKU-213 Cholangiocarcinoma ~134 ± 1.2 24 h

KKU-213 Cholangiocarcinoma ~73 ± 1.1 48 h

KKU-100 Cholangiocarcinoma ~279 ± 1.2 24 h

KKU-100 Cholangiocarcinoma ~158 ± 1.0 48 h

MCF-7 Breast Cancer 3.55 - 6.23 Not Specified

A375P Human Melanoma 3.55 - 6.23 Not Specified

B16F10 Murine Melanoma 3.55 - 6.23 Not Specified

A549 Lung Cancer 3.55 - 6.23 Not Specified

Data sourced from multiple studies.[5][6][7]

Antioxidant and Anti-inflammatory Activity
Assay Activity

DPPH Radical Scavenging Concentration-dependent, 92.00% at 50 µg/mL

Xanthine Oxidase Inhibition Concentration-dependent, 90.00% at 50 µg/mL

Ferric Thiocyanate Lipoperoxidation 70.00% inhibition at 50 µg/mL

Nitric Oxide (NO) Production
Significantly decreased by 50 µM galangin in

LPS-stimulated macrophages

Data sourced from multiple studies.[3][8]

Signaling Pathway Modulation
Galangin exerts its anti-inflammatory and anticancer effects by modulating key cellular

signaling pathways. One of the primary pathways inhibited by galangin is the Nuclear Factor-

kappa B (NF-κB) pathway, a critical regulator of inflammation and cell survival.[3][9][10]
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Inhibition of the NF-κB Signaling Pathway by Galangin
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Caption: Galangin's inhibition of the NF-κB signaling pathway.

Galangin has been shown to inhibit the phosphorylation of IKK and the p65 subunit of NF-κB,

which prevents the degradation of the inhibitory protein IκBα.[10] This action blocks the

translocation of NF-κB to the nucleus, thereby downregulating the expression of pro-

inflammatory genes.[3][10] Additionally, galangin has been found to modulate the MAPK

signaling pathway, contributing to its anticancer effects.[2][11]

Conclusion
Galangin is a valuable and versatile reference standard for the phytochemical analysis of

Alpinia species and other plant sources. Its well-defined chemical properties and significant

biological activities make it an essential tool for quality control, formulation development, and

mechanistic studies in the fields of natural product chemistry, pharmacology, and drug

discovery. The protocols and data presented here provide a framework for the effective

utilization of galangin as a reference standard in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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